3-((4-Methylcyclohexyl)methyl)piperidine hydrochloride

• Molecular Formula: C13H26ClN
• Molecular Weight: 231.80 g/mol
• SMILES: CC1CCC(CC1)CC2CCCNC2.Cl
• InChI: InChI=1S/C13H25N.ClH/c1-11-4-6-12(7-5-11)9-13-3-2-8-14-10-13;/h11-14H,2-10H2,1H3;1H
• InChIKey: DPMUJFDBXVMGJT-UHFFFAOYSA-N

3-((4-Methylcyclohexyl)methyl)piperidine Hydrochloride – Core Identifier & Purity

3-((4-Methylcyclohexyl)methyl)piperidine hydrochloride is a substituted piperidine derivative supplied as a hydrochloride salt with the molecular formula C₁₃H₂₆ClN and a molecular weight of 231.80 g/mol . It is offered at a minimum purity of 95% (HPLC) and is employed as a research chemical intermediate or building block in medicinal chemistry . The corresponding free base, 3-((4-methylcyclohexyl)methyl)piperidine (CAS 1341118-01-1), has a molecular weight of 195.35 g/mol .

1

3-substituted piperidine hydrochloride building block for medicinal chemistry

2

Hydrochloride salt form supports aqueous solubility in assay buffers

3

Reported LogP profile may support CNS penetration screening studies

Why Positional Isomers or Free Base Cannot Substitute

The 3-substituted piperidine hydrochloride differs from its 4-substituted isomer in calculated lipophilicity (LogP 3.62 vs. 2.91) and from the free base in hydrogen-bond donor count (2 vs. 1), both of which are key determinants of solubility, membrane permeability, and protein binding. Blind substitution with a generic analog therefore risks altering pharmacokinetic behavior and assay reproducibility, making direct procurement of the specified salt and regioisomer essential for controlled experiments [1].

Isomer

Replacing with 4-substituted positional isomer may significantly alter lipophilicity and membrane permeability, impacting assay comparability.

Free base

Using the free base reduces hydrogen-bond donor capacity, likely decreasing aqueous solubility and affecting buffer-based assay consistency.

Analog

Blind analog substitution risks shifting pharmacokinetic behavior and protein binding; the specified salt and regioisomer are required for reproducible studies.

• [1] MMsINC Database. 4-[(4-Methylcyclohexyl)methyl]piperidine, SlogP 2.90585. https://mms.dsfarm.unipd.it (accessed 2026-05-03). View Source

Quantitative Differentiation from Closest Analogs

Lipophilicity: 3- vs. 4-Positional Isomer

The target compound (3-substituted) shows a calculated LogP of 3.62 , whereas the 4-substituted regioisomer (CAS 1955531-21-1) has a reported SlogP of 2.91 [1]. The difference of ~0.71 log units indicates that the 3-substituted isomer is approximately 5-fold more lipophilic.

Lipophilicity

Cross-study comparable

3-substituted LogP 3.62 vs. 4-substituted SlogP 2.91 (Δ ≈0.71)

Reported ~5× higher partition coefficient may support CNS penetration screening

Vendor and database computed values; verify experimentally

Evidence Dimension	Lipophilicity (LogP)
Target Compound Data	LogP 3.62 (calculated)
Comparator Or Baseline	4-[(4-Methylcyclohexyl)methyl]piperidine hydrochloride, SlogP 2.91
Quantified Difference	ΔLogP ≈ 0.71 (∼5× higher partition coefficient)
Conditions	Computed values from vendor specification (Leyan) and MMsINC database

Why This Matters

Higher lipophilicity can enhance blood–brain barrier penetration and membrane partitioning, making the 3-substituted isomer a preferable scaffold for CNS-targeted compound libraries.

• [1] MMsINC Database. 4-[(4-Methylcyclohexyl)methyl]piperidine, SlogP 2.90585. https://mms.dsfarm.unipd.it (accessed 2026-05-03). View Source

Hydrogen-Bond Donor Count: Salt vs. Free Base

The hydrochloride salt possesses two hydrogen-bond donors (protonated secondary amine and chloride counterion) and one acceptor, compared with one donor and one acceptor for the free base . This increase in H-bond donor capacity is associated with markedly higher aqueous solubility, estimated at >10 mg/mL for the salt versus <1 mg/mL for the free base [1].

H-Bond Donors

Class-level inference

HCl salt: 2 donors vs. free base: 1 donor (+1)

Increased donor capacity may enhance aqueous solubility for assay preparation

Solubility improvement inferred from piperidine class; verify experimentally

Evidence Dimension	Hydrogen Bond Donor Count
Target Compound Data	2 H-bond donors (hydrochloride salt)
Comparator Or Baseline	3-((4-Methylcyclohexyl)methyl)piperidine free base (1 H-bond donor)
Quantified Difference	+1 H-bond donor; estimated solubility improvement >10-fold
Conditions	Structural analysis; solubility range inferred from piperidine class behavior [1]

Why This Matters

Higher aqueous solubility facilitates in vitro assay preparation and formulation development, reducing the need for organic co-solvents and improving dosing accuracy.

• [1] Stahl, P.H. & Wermuth, C.G. (Eds.) Handbook of Pharmaceutical Salts: Properties, Selection, and Use. Wiley-VCH, 2002. (General solubility trends for amine hydrochlorides). View Source

Molecular Weight Difference & Stoichiometric Impact

The hydrochloride salt has a molecular weight of 231.80 g/mol , while the free base is 195.35 g/mol . This 36.45 g/mol difference (the mass of HCl) must be accounted for in molar calculations, especially when scaling reactions or preparing stock solutions.

MW Difference

Supporting evidence

231.80 g/mol (HCl salt) vs. 195.35 g/mol (free base); Δ 36.45 g/mol

Supports accurate stoichiometry in synthesis and solution preparation

Vendor specification; account for HCl mass in molar calculations

Evidence Dimension	Molecular Weight
Target Compound Data	231.80 g/mol (hydrochloride salt)
Comparator Or Baseline	195.35 g/mol (free base)
Quantified Difference	Δ = 36.45 g/mol (HCl adduct)
Conditions	Vendor specifications

Why This Matters

Accurate molecular weight is critical for precise stoichiometry in synthesis and for correct dose calculation in pharmacological studies.

High-Value Research and Industrial Applications

CNS Drug Discovery & Blood–Brain Barrier Penetrant Libraries

With a LogP of 3.62, this 3-substituted piperidine hydrochloride lies within the optimal lipophilicity range for CNS penetration. Its higher LogP relative to the 4-substituted isomer (Δ ≈ 0.71) suggests superior passive membrane permeability, making it a rational choice for synthesizing libraries aimed at neurological targets .

Aqueous-Compatible Assays & In Vivo Formulation

The hydrochloride salt's increased hydrogen-bond donor count indicates improved water solubility compared to the free base. This property enables direct dissolution in aqueous buffers for in vitro pharmacology assays and reduces the need for DMSO or other organic co-solvents, simplifying early ADME profiling [1].

Regioisomeric Selectivity in Medicinal Chemistry SAR

The quantifiable difference in lipophilicity between the 3- and 4-substituted regioisomers provides a powerful probe for structure–activity relationship (SAR) campaigns. Researchers can systematically assess how the attachment point on the piperidine ring influences target binding, metabolic stability, and off-target activity .

Precision Synthesis & Stoichiometric Scale-Up Control

The well-defined molecular weight of the hydrochloride salt (231.80 g/mol) eliminates the ambiguity associated with variable hydration states or free-base handling, ensuring reproducible stoichiometry during scale-up and enabling accurate cost-of-goods calculations for multi-step synthetic routes .

Application

Selection Property

Validation Focus

CNS penetration screening

Reported LogP profile (3.62)

Membrane permeability assay context

Aqueous-compatible assay preparation

Hydrochloride salt solubility

Buffer solubility and co-solvent requirements

SAR regioisomeric comparison

3- vs. 4-substituted lipophilicity

Target binding and metabolic stability endpoints

Synthesis scale-up control

Defined salt molecular weight

Stoichiometric reproducibility review

• [1] Stahl, P.H. & Wermuth, C.G. (Eds.) Handbook of Pharmaceutical Salts: Properties, Selection, and Use. Wiley-VCH, 2002. (Solubility enhancement for amine hydrochlorides). View Source